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Compound of Interest

Compound Name: Ethyl 2,6-dichloronicotinate

Cat. No.: B1337556 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Ethyl 2,6-dichloronicotinate, a compound

recognized for its utility in pharmaceutical and agrochemical synthesis. Adherence to these

guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Ethyl 2,6-dichloronicotinate is a white to light yellow crystalline powder. Its primary hazards,

as identified in safety data sheets, are skin and eye irritation.[1]

Key Safety and Handling Data
To facilitate quick reference and easy comparison, the following tables summarize the essential

quantitative and procedural information for handling Ethyl 2,6-dichloronicotinate.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Table 1: Hazard Identification and Classification
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Personal Protective Equipment (PPE) Specifications and Guidelines

Eye and Face Protection
Chemical safety goggles or a face shield should

be worn at all times.[2]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, are mandatory. Inspect gloves for

integrity before each use.

Body Protection

A fully buttoned laboratory coat is required to

protect against splashes. For larger quantities, a

chemical-resistant apron is recommended.[3]

Respiratory Protection

All work with Ethyl 2,6-dichloronicotinate should

be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

[1]

Table 2: Personal Protective Equipment Requirements

Exposure Scenario First Aid Measures

Inhalation

Move the individual to fresh air and ensure they

are comfortable for breathing. If the person feels

unwell, seek medical advice or attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water. If

skin irritation develops, seek medical advice.[1]

Eye Contact

Rinse eyes cautiously with water for several

minutes. If contact lenses are present, remove

them if it is easy to do so. Continue rinsing. If

eye irritation persists, get medical advice or

attention.[1]

Ingestion
Rinse the mouth with water. Seek medical

advice or attention.[1]
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Table 3: Emergency First Aid Procedures

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk. The following

experimental workflow provides a step-by-step guide for the safe management of Ethyl 2,6-
dichloronicotinate in a laboratory setting.

1. Preparation Phase 2. Handling Phase

3. Disposal Phase

Emergency Procedures

Don Appropriate PPE (Gloves, Goggles, Lab Coat) Verify Fume Hood is Operational and Workspace is Clear
Ensure Weigh/Dispense Compound in Fume HoodProceed to Execute Experimental Procedure

Decontaminate Glassware and Surfaces
Upon Completion

Spill Response
If Spill Occurs

First Aid for Exposure

If Exposure Occurs

Segregate Halogenated Waste Label Waste Container Clearly Store Waste in Designated Area

Contain and Dispose

Administer First Aid

Click to download full resolution via product page

Caption: Safe Handling Workflow for Ethyl 2,6-dichloronicotinate.

Spill Management
In the event of a spill, the area should be evacuated. Trained personnel wearing the

appropriate PPE should cover the spill with an inert, non-combustible absorbent material such

as sand or vermiculite. The absorbed material should then be collected into a suitable, labeled

container for hazardous waste disposal.[2]

Waste Disposal
All waste containing Ethyl 2,6-dichloronicotinate, including contaminated PPE and absorbent

materials, must be disposed of in accordance with local, state, and federal regulations.[2] It is

imperative that this chemical waste is not poured down the drain.[1] As a halogenated organic
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compound, it should be collected in a designated, sealed container, separate from non-

halogenated waste streams, awaiting collection by a licensed waste disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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